Cas no 1934454-24-6 (1-amino-2-(2-chloro-6-methoxyphenyl)propan-2-ol)

• Product Name: 1-amino-2-(2-chloro-6-methoxyphenyl)propan-2-ol
• CAS No: 1934454-24-6
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• CID: 6546481
• PubChem ID: 130664293
• Update Time: 2025-05-21

1-amino-2-(2-chloro-6-methoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(2-chloro-6-methoxyphenyl)propan-2-ol
• EN300-1979082
• 1934454-24-6

• Inchi： 1S/C10H14ClNO2/c1-10(13,6-12)9-7(11)4-3-5-8(9)14-2/h3-5,13H,6,12H2,1-2H3
• InChI Key： SKMWRVZGEUAZTI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(C)(CN)O)OC

Computed Properties

• Exact Mass: 215.0713064g/mol
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-amino-2-(2-chloro-6-methoxyphenyl)propan-2-ol

1-Amino-2-(2-Chloro-6-Methoxyphenyl)Propan-2-ol

1-Amino-2-(2-Chloro-6-Methoxyphenyl)Propan-2-ol, also known by its CAS number 1934454-24-6, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound has gained attention due to its unique structural properties and potential uses in drug development, material science, and other specialized areas. Recent advancements in synthetic methodologies and its biological evaluations have further highlighted its importance in modern chemical research.

The molecular structure of 1-Amino-2-(2-Chloro-6-Methoxyphenyl)Propan-2-ol consists of a propanol backbone with a substituted phenyl group. The phenyl ring is adorned with a chlorine atom at the 2-position and a methoxy group at the 6-position, which introduces both electron-withdrawing and electron-donating substituents. This creates a dynamic electronic environment that can influence the compound's reactivity and bioavailability. The amino group attached to the propanol backbone adds another layer of functionality, enabling participation in various biochemical interactions.

Recent studies have explored the synthesis of 1-Amino-2-(2-Chloro-6-Methoxyphenyl)Propan-2-ol through innovative routes, leveraging advanced catalytic systems and green chemistry principles. For instance, researchers have employed palladium-catalyzed coupling reactions to achieve high yields while minimizing environmental impact. These methods not only enhance the efficiency of production but also align with contemporary sustainability goals in the chemical industry.

In terms of applications, this compound has shown promise as an intermediate in drug synthesis, particularly in the development of bioactive molecules targeting specific therapeutic areas. Its ability to form stable complexes with metal ions has also made it a candidate for use in coordination chemistry and catalysis. Furthermore, the presence of both hydroxyl and amino groups allows for further functionalization, opening avenues for its use in polymer science and materials engineering.

From a pharmacological perspective, 1-Amino-2-(2-Chloro-6-Methoxyphenyl)Propan-2-ol has been investigated for its potential as an anti-inflammatory agent. Preclinical studies suggest that it exhibits moderate inhibitory activity against key inflammatory pathways, making it a valuable lead compound for further optimization. Additionally, its structural similarity to certain neurotransmitters has prompted exploratory research into its role as a neuromodulator.

The environmental impact of synthesizing and using this compound has also come under scrutiny. Researchers are actively working on developing eco-friendly synthesis pathways that reduce waste generation and energy consumption. These efforts are part of a broader trend towards sustainable chemical practices that minimize ecological footprints while maintaining high standards of product quality.

In conclusion, 1-Amino-2-(2-Chloro-6-Methoxyphenyl)Propan-2-Ol, with its unique structure and diverse functional groups, continues to be a focal point in chemical research. Its applications span across multiple disciplines, driven by continuous advancements in synthetic methods and biological evaluations. As research progresses, this compound is expected to play an increasingly significant role in both academic studies and industrial applications.